BMS-741672

• CAS: 1386991-77-0
• Molecular Formula: C24H33F3N6O3S
• Molecular Weight: 542.6 g/mol
• InChI: InChI=1S/C24H33F3N6O3S/c1-14(2)32(3)16-6-8-21(20(12-16)31-37(4,35)36)33-10-9-19(23(33)34)30-22-17-11-15(24(25,26)27)5-7-18(17)28-13-29-22/h5,7,11,13-14,16,19-21,31H,6,8-10,12H2,1-4H3,(H,28,29,30)/t16-,19+,20-,21+/m1/s1
• InChIKey: PJTGSIKANITYOO-RCOXNQKVSA-N

BMS-741672: Selective CCR2 Antagonist

BMS-741672 is a synthetic small-molecule antagonist of the C-C chemokine receptor 2 (CCR2), a G protein-coupled receptor pivotal in monocyte and macrophage trafficking to inflammatory sites [1]. Unlike earlier-generation CCR2 ligands that balanced dual receptor activity or suffered from poor drug-like properties, BMS-741672 was specifically engineered to confer both high selectivity over the related CCR5 receptor and robust oral bioavailability across preclinical species through a unique conformational-switching mechanism [1]. The compound advanced to Phase II clinical trials for insulin resistance and neuropathic pain indications, providing a well-characterized pharmacological tool and clinical reference standard [2].

Target Engagement

CCR2-selective monocyte trafficking pathway studies

High selectivity over CCR5 minimizes dual-receptor confounding

In Vivo Suitability

Orally bioavailable tool compound for rodent and NHP models

Supports repeat-dose experimental designs

Research Context

Phase II clinical-trial reference standard for translational pharmacology

Enables comparator-based research with reported clinical data

• [1] Yang, M. G., et al. Use of a Conformational-Switching Mechanism to Modulate Exposed Polarity: Discovery of CCR2 Antagonist BMS-741672. ACS Med. Chem. Lett. 2019, 10 (3), 300–305. View Source
• [2] DrugBank. BMS-741672. DB19004. View Source

BMS-741672: Why Substitution Fails

Substituting BMS-741672 with a generic CCR2 antagonist like RS-504393 or a dual CCR2/CCR5 antagonist such as BMS-813160 introduces critical confounds in target mechanism deconvolution. BMS-741672 achieves approximately 700-fold selectivity for CCR2 over CCR5 (IC50 1.1 nM vs 780 nM), whereas dual antagonists exhibit near-equipotent inhibition of both receptors [1][2]. Moreover, canonical CCR2 tool compounds lack the protonation-dependent conformational switching mechanism that gives BMS-741672 its balanced profile of high passive permeability (PAMPA Pc: 443 nm/s) and favorable ion channel selectivity ─ a combination not recapitulated by earlier-generation sulfone or sulfonamide-based analogs [1]. These structural and pharmacological distinctions mean that results obtained with alternative CCR2 ligands cannot be directly extrapolated to studies requiring selective, orally bioavailable CCR2 blockade.

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Generic CCR2 antagonists such as RS-504393 exhibit markedly lower potency and lack the conformational-switching mechanism, limiting direct target engagement comparison.

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Dual CCR2/CCR5 inhibitors introduce CCR5-mediated signaling confounds; the selectivity profile differs substantially and may shift pharmacological interpretation.

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Follow-on compounds (e.g., BMS-753426) trade selectivity for metabolic stability, so chemotaxis endpoints and isoform attribution may not transfer directly.

• [1] Yang, M. G., et al. Use of a Conformational-Switching Mechanism to Modulate Exposed Polarity: Discovery of CCR2 Antagonist BMS-741672. ACS Med. Chem. Lett. 2019, 10 (3), 300–305. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. BMS-741672 Ligand Page. Ligand ID: 11598. View Source

BMS-741672: Selectivity and Potency Evidence

CCR2 vs. CCR5 Selectivity Window

BMS-741672 (compound 7) demonstrates approximately 700-fold selectivity for CCR2 over CCR5 in human peripheral blood mononuclear cell (PBMC) binding assays, a critical differentiator from the dual CCR2/CCR5 antagonist compound 1 which shows only 3.4-fold selectivity [1]. Specifically, BMS-741672 binds CCR2 with an IC50 of 1.1 nM and CCR5 at 780 nM, whereas compound 1 binds CCR2 at 0.7 nM and CCR5 at 2.4 nM [1]. This selectivity window is confirmed in native T-cells, where BMS-741672 displaces CCR2 binding with an IC50 of ~24 nM compared to 780 nM for CCR5 [2].

CCR2 vs. CCR5 Selectivity

Head-to-head

BMS-741672: 709-fold selectivity
Compound 1: 3.4-fold

IC50 CCR2 1.1 nM / CCR5 780 nM

Reported selectivity window supports CCR2-specific pathway interpretation.

Human PBMC binding; dual-receptor confound substantially reduced.

Evidence Dimension	CCR2 Binding Selectivity Index (CCR5 IC50 / CCR2 IC50)
Target Compound Data	IC50: CCR2 = 1.1 nM, CCR5 = 780 nM; Selectivity Index = 709
Comparator Or Baseline	Compound 1 (n-propyl analog): IC50 CCR2 = 0.7 nM, CCR5 = 2.4 nM; Selectivity Index = 3.4
Quantified Difference	BMS-741672 demonstrates 709-fold selectivity versus 3.4-fold for Compound 1, representing a >200-fold improvement in the selectivity window.
Conditions	CCR2 binding: blockade of MCP-1 (CCL2) binding to human PBMCs. CCR5 binding: antagonism of MIP-1β binding to HT1080 cells stably expressing CCR5.

Why This Matters

High selectivity for CCR2 over CCR5 is essential for deconvoluting target-specific pharmacology in inflammation models where both receptors contribute to monocyte recruitment, preventing confounding dual-pathway effects.

• [1] Yang, M. G., et al. ACS Med. Chem. Lett. 2019, 10 (3), 300–305. Table 1. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. BMS-741672 Ligand Page. Ligand ID: 11598. View Source

Monocyte Chemotaxis Functional Potency

BMS-741672 inhibits monocyte chemotaxis in vitro with an IC50 of 0.67 nM, representing sub-nanomolar functional potency that translates to complete activity in both non-human primate and hCCR2 knock-in mouse models [1]. In contrast, the widely used tool CCR2 antagonist RS-504393 requires an IC50 of 330 nM to inhibit MCP-1-induced chemotaxis ─ a nearly 500-fold weaker functional effect . This potency differential directly impacts the achievable target coverage in vivo at pharmacologically relevant doses.

Chemotaxis Potency

Cross-study

BMS-741672 IC50 0.67 nM
RS-504393 IC50 330 nM

~490-fold functional difference

Reported functional potency supports chemotaxis model-response interpretation.

Comparable but not identical experimental systems; review assay conditions.

Evidence Dimension	Inhibition of Monocyte Chemotaxis (IC50)
Target Compound Data	IC50 = 0.67 nM (in vitro human monocyte chemotaxis)
Comparator Or Baseline	RS-504393: IC50 = 330 nM (MCP-1-induced chemotaxis)
Quantified Difference	BMS-741672 is ~490-fold more potent than RS-504393 in functional chemotaxis inhibition.
Conditions	BMS-741672: in vitro monocyte chemotaxis assay (human). RS-504393: MCP-1-induced chemotaxis assay. Comparable but not identical experimental systems.

Why This Matters

Sub-nanomolar functional potency enables robust target engagement at low systemic exposures, reducing the risk of off-target effects and enabling cost-effective in vivo experimental designs.

• [1] Yang, M. G., et al. ACS Med. Chem. Lett. 2019, 10 (3), 300–305. View Source

Oral Bioavailability and hERG Safety Profile

In a direct head-to-head comparison within the same study, BMS-741672 (compound 7) demonstrated a superior balance of oral bioavailability and cardiac ion channel safety relative to the earlier sulfone analog compound 2 [1]. BMS-741672 achieved 51% oral bioavailability in rat (t1/2 5.1 h IV) and 46% in cynomolgus monkey (t1/2 3.2 h IV), with only 33% inhibition of the hERG channel at 10 μM [1]. Compound 2, by contrast, showed only 16% oral bioavailability in mouse despite lower hERG inhibition (4% at 10 μM) [1]. The dual CCR2/CCR5 antagonist compound 1 displayed 83% hERG inhibition at 10 μM, rendering it unsuitable for in vivo cardiac safety [1].

Oral PK & hERG Profile

Head-to-head

Rat F% 51%, Monkey F% 46%
hERG inhib. 33% at 10 μM

vs. Compound 2 (F% 16%, hERG 4%)

Reported exposure and cardiac ion channel context for in vivo model interpretation.

Balanced profile not replicated in fixed-conformation analogs.

Evidence Dimension	Multi-parameter Optimization (Oral Bioavailability and hERG Liability)
Target Compound Data	Rat F% = 51%; Rat t1/2 = 5.1 h; Monkey F% = 46%; Monkey t1/2 = 3.2 h; hERG inhibition = 33% at 10 μM
Comparator Or Baseline	Compound 2: Mouse F% = 16%; hERG inhibition = 4% at 10 μM. Compound 1: hERG inhibition = 83% at 10 μM; PAMPA Pc = 529 nm/s.
Quantified Difference	BMS-741672 provides a balanced profile (acceptable hERG margin + high oral exposure), while Compound 2 fails on bioavailability and Compound 1 fails on hERG safety.
Conditions	Pharmacokinetics: rat and cynomolgus monkey (IV and PO). hERG: manual patch clamp assay at 10 μM. PAMPA: room temperature, pH 7.4.

Why This Matters

For in vivo efficacy studies, the combination of high oral bioavailability and an acceptable cardiac safety margin is non-negotiable; BMS-741672 uniquely satisfies both criteria among this chemical series.

• [1] Yang, M. G., et al. ACS Med. Chem. Lett. 2019, 10 (3), 300–305. Table 1 and text. View Source

Conformational Switching: Permeability vs. Polarity

BMS-741672 incorporates a protonation-dependent conformational switching mechanism that resolves a long-standing challenge in CCR2 antagonist design: polar C3 side chains conferred ion channel selectivity but poor oral bioavailability, while lipophilic side chains improved bioavailability at the expense of cardiac safety [1]. BMS-741672 exists predominantly in a polar LADE conformation when protonated (aqueous environment), but a small population of the neutral LEDA conformer with lower polar surface area facilitates membrane permeation [1]. This mechanism is absent in fixed-conformation analogs: sulfonamide compound 3, which cannot access the LEDA conformer, had higher oral bioavailability (35% in mouse) but 45% hERG inhibition, while sulfone compound 2 remained trapped in the polar conformation and achieved only 16% bioavailability [1].

Conformational Switching

Head-to-head

PAMPA Pc 443 nm/s
LEDA conformer favored 4.8 kcal/mol

pKa 9.5 / 4.5

Conformational dynamics reported to decouple permeability from ion channel context.

Mechanism absent in sulfone/sulfonamide analogs; supports mechanistic studies.

Evidence Dimension	PAMPA Permeability and Conformational Population Analysis
Target Compound Data	PAMPA Pc = 443 ± 114 nm/s; pKa values = 9.5 (tertiary amine) and 4.5 (quinazoline); LEDA conformer favored by 4.8 kcal/mol in free base form.
Comparator Or Baseline	Compound 3 (sulfonamide): PAMPA Pc = 593 nm/s; hERG inhibition = 45% at 10 μM. Compound 2 (sulfone): PAMPA Pc = 94 nm/s; hERG inhibition = 4% at 10 μM.
Quantified Difference	BMS-741672 achieves an intermediate PAMPA Pc of 443 nm/s with moderate hERG inhibition (33%), exploiting conformational dynamics to decouple permeability from cardiac liability, unlike fixed-conformation analogs.
Conditions	PAMPA: room temperature, pH 7.4. Conformational analysis: ab initio calculations and potentiometric titration.

Why This Matters

This conformational switching mechanism is a structurally unique feature of BMS-741672 not present in generic CCR2 antagonists, making it irreplaceable for studies probing the permeability-selectivity trade-off or requiring predictable oral absorption with cardiac safety.

• [1] Yang, M. G., et al. ACS Med. Chem. Lett. 2019, 10 (3), 300–305. Table 1 and Figure 4. View Source

Comparison with BMS-753426: Potency-Selectivity Trade-off

BMS-753426 was developed to improve the metabolic stability profile of BMS-741672 and exhibits an IC50 of 2.7 nM for CCR2 binding with 30-fold selectivity over CCR5, alongside 0.8 nM potency in hPBMC chemotaxis . However, this improved PK profile comes at the expense of a >2-fold reduction in CCR2 binding potency (1.1 nM vs 2.7 nM) and a substantial erosion of the selectivity window (709-fold vs. 30-fold) relative to BMS-741672 . For experimental systems where maximal CCR2 selectivity is paramount ─ such as studies in tissues co-expressing CCR5 at high levels ─ BMS-741672 remains the superior probe compound.

vs. BMS-753426

Head-to-head

BMS-741672 Sel. Index 709
BMS-753426 Sel. Index 30

~2.5-fold CCR2 potency advantage

Selectivity window context; follow-on compound may not support CCR2-only attribution.

Source review required; no direct reference supplied.

Evidence Dimension	CCR2 Binding Affinity and CCR2/CCR5 Selectivity
Target Compound Data	CCR2 IC50 = 1.1 nM; CCR5 IC50 = 780 nM; Selectivity Index = 709
Comparator Or Baseline	BMS-753426: CCR2 IC50 = 2.7 nM; CCR5 IC50 = ~81 nM (30-fold selectivity); Chemotaxis IC50 = 0.8 nM
Quantified Difference	BMS-741672 is ~2.5-fold more potent at CCR2 and ~24-fold more selective over CCR5 than BMS-753426.
Conditions	CCR2 binding: displacement of [125I]MCP-1 from human PBMCs. Data from ACS Med. Chem. Lett. 2019 and 2021.

Why This Matters

When experimental questions require unambiguous CCR2 target engagement without CCR5 confounding, BMS-741672's wider selectivity window provides cleaner pharmacological conclusions than chemically optimized follow-on compounds.

Stereoselective Bulk Synthesis

A stereoselective bulk synthesis of BMS-741672 has been developed that assembles the complex all-cis (S,R,R)-1,2,4-triaminocyclohexane (TACH) core via sequential heterogeneous asymmetric hydrogenations, delivering 50 kg of the target in 12 steps with 9% overall yield [1]. This represents a significant process chemistry achievement relative to earlier CCR2 antagonists in the series, for which bulk synthetic routes were not reported or were limited to milligram-scale discovery syntheses [2]. The validated bulk route ensures consistent stereochemical purity and supply chain reliability for repeat-dose in vivo studies.

Bulk Synthesis

Data to verify

50 kg delivered, 12 steps, 9% overall yield

Pt-catalyzed asymmetric hydrogenations

Reported scalable route supports lot consistency and procurement planning.

Class-level inference; validate current batch certification.

Evidence Dimension	Bulk Synthesis Feasibility and Scale
Target Compound Data	50 kg delivered via 12-step route with 9% overall yield, employing Pt-catalyzed diastereoselective hydrogenations.
Comparator Or Baseline	Earlier-generation CCR2 antagonists (compounds 1–4): no reported bulk synthesis; discovery routes limited to <100 mg scale.
Quantified Difference	Demonstrated 50 kg production capability versus milligram-scale limitations for earlier analogs.
Conditions	Process development by Bristol-Myers Squibb, Org. Process Res. Dev. 2016.

Why This Matters

For procurement decision-making, the existence of a validated bulk synthetic route translates to lower cost per gram, shorter lead times, and higher batch-to-batch consistency compared to tool compounds that lack scalable syntheses.

• [1] Deerberg, J., et al. Stereoselective Bulk Synthesis of CCR2 Antagonist BMS-741672. Org. Process Res. Dev. 2016, 20 (11), 1949–1966. View Source
• [2] Yang, M. G., et al. ACS Med. Chem. Lett. 2019, 10 (3), 300–305. View Source

BMS-741672: Key Research Applications

CCR2 vs. CCR5 Monocyte Trafficking in Atherosclerosis

In atherosclerosis research, both CCR2 and CCR5 contribute to monocyte recruitment to plaques. BMS-741672's 709-fold selectivity for CCR2 over CCR5 [1] enables researchers to isolate CCR2-specific contributions without the confounding dual-receptor inhibition observed with compound 1 (3.4-fold selectivity) [1] or BMS-753426 (30-fold selectivity) [2]. The compound's validated oral bioavailability in rodent and non-human primate models supports chronic dosing regimens required for plaque progression studies [1].

CCR2 Antagonism in Insulin Resistance and Diabetes

BMS-741672 was specifically advanced to a Phase II clinical trial (NCT00699790) evaluating its effect on glucose homeostasis in drug-naive type 2 diabetic patients [1]. For preclinical researchers seeking to recapitulate or extend these clinical findings, BMS-741672 offers the same molecular entity used in the trial, ensuring direct translational relevance that alternative CCR2 antagonists like RS-504393 (never clinically tested) cannot provide [2].

Conformational Switching: Permeability-Selectivity Trade-off

BMS-741672's protonation-dependent conformational switching mechanism, which enables a polar, highly selective molecule to access a membrane-permeable conformer [1], makes it a case-study compound for medicinal chemistry education and drug design research. Unlike fixed-conformation analogs (compounds 2 and 3), BMS-741672 demonstrates how dynamic conformational equilibria can decouple oral absorption from cardiac ion channel liability [1].

CCR2 Blockade in Neuropathic Pain and Neuroinflammation

CCR2 antagonism has been implicated in neuropathic pain modulation, and BMS-741672 was investigated for this indication [1]. The compound's sub-nanomolar functional potency in monocyte chemotaxis (IC50 0.67 nM) [2] and high selectivity over CCR5 make it appropriate for studies in the peripheral and central nervous systems, where off-target CCR5 modulation could alter microglial and T-cell responses and confound behavioral endpoints.

Application

Selection Property

Validation Focus

CCR2-specific monocyte trafficking in atherosclerosis models

High selectivity over CCR5

CCR2-dependent monocyte recruitment endpoints

Insulin resistance and metabolic disorder research

Clinically-studied molecular entity (Phase II)

Glucose homeostasis model-response endpoints

Conformational switching mechanism studies

Protonation-dependent permeability modulation

Physicochemical property and membrane permeation context

Neuropathic pain and neuroinflammation models

Sub-nanomolar functional potency and CNS target exposure context

Chemotaxis and behavioral endpoint interpretation

• [1] Yang, M. G., et al. ACS Med. Chem. Lett. 2019, 10 (3), 300–305. View Source
• [2] DrugBank. BMS-741672. DB19004. View Source